(E)-N-[(2-Methyl-5-pyridin-2-ylpyrazol-3-yl)methyl]-3-thiophen-2-ylprop-2-enamide

• IUPAC Name: (E)-N-[(2-methyl-5-pyridin-2-ylpyrazol-3-yl)methyl]-3-thiophen-2-ylprop-2-enamide
• InChI: InChI=1S/C17H16N4OS/c1-21-13(11-16(20-21)15-6-2-3-9-18-15)12-19-17(22)8-7-14-5-4-10-23-14/h2-11H,12H2,1H3,(H,19,22)/b8-7+
• InChI Key: YFYMNIIGDRAXAH-BQYQJAHWSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=CC=CC=N2)CNC(=O)C=CC3=CC=CS3
• Isomeric SMILES: CN1C(=CC(=N1)C2=CC=CC=N2)CNC(=O)/C=C/C3=CC=CS3
• Molecular Formula: C17H16N4OS
• Molecular Weight: 324.4 g/mol
• CAS No.: 2321337-79-3

Description

(E)-N-[(2-Methyl-5-pyridin-2-ylpyrazol-3-yl)methyl]-3-thiophen-2-ylprop-2-enamide is a useful research compound. Its molecular formula is C17H16N4OS and its molecular weight is 324.4. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Synthesis and Biological Activities

The exploration into the synthesis of heterocyclic compounds using enaminones and related precursors has led to the development of numerous derivatives with potential biological activities. These activities include antimicrobial, antitumor, and anti-inflammatory effects, highlighting the significance of these compounds in medicinal chemistry.

• Enaminone Reactions with Aminoheterocycles : Enaminones have been used to react with aminoheterocycles, leading to the synthesis of azolopyrimidines, azolopyridines, and quinolines. These compounds have shown promise in various biological activities, including antimicrobial and antitumor properties (Almazroa, Elnagdi, & El‐Din, 2004).

• Synthesis of Polyfunctionally Substituted Derivatives : Facile syntheses of pyrazole, pyridine, pyrimidine, and pyrazolo[3,4-d]pyrimidine derivatives have been achieved, showcasing the versatility of enaminones and related compounds in producing a wide range of heterocyclic compounds with potential biological activities (Mohareb, Sherif, & Zohdi, 1993).

• Antimicrobial and Antitumor Activities : The synthesis and evaluation of thio-substituted ethyl nicotinate, thieno[2,3-b]pyridine, and pyridothienopyrimidine derivatives have revealed significant antimicrobial activities. These findings indicate the potential of these compounds in developing new antimicrobial agents (Gad-Elkareem, Abdel-fattah, & Elneairy, 2011).

• Building Blocks for Antitumor and Antimicrobial Agents : Enaminones have been identified as key intermediates in the synthesis of substituted pyrazoles, demonstrating antitumor and antimicrobial activities. This underscores their role as building blocks for the development of agents with potential therapeutic applications (Riyadh, 2011).